Cas no 1221725-98-9 (4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride)

• Product Name: 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride
• CAS No: 1221725-98-9
• MF: C₁₅H₁₇ClN₂O
• MW: 276.761282682419
• CID: 5055475
• Update Time: 2025-11-02

4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(benzyloxy)methyl]benzene-1-carboximidamide hydrochloride
• NE55368
• 4-(phenylmethoxymethyl)benzenecarboximidamide;hydrochloride
• 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride

• Inchi： 1S/C15H16N2O.ClH/c16-15(17)14-8-6-13(7-9-14)11-18-10-12-4-2-1-3-5-12;/h1-9H,10-11H2,(H3,16,17);1H
• InChI Key： NISUDWRTMUWOKG-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)CC1C=CC(C(=N)N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 59.1

Experimental Properties

• Melting Point: 131-133 °C

4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride

Research Brief on 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride (CAS: 1221725-98-9)

4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride (CAS: 1221725-98-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzyloxy and carboximidamide functional groups, has been the subject of recent studies due to its potential applications in drug discovery and therapeutic development. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and biological evaluation of 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of certain enzymatic pathways involved in inflammatory responses. The compound exhibited promising activity in in vitro assays, with an IC50 value in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's role in modulating protein-protein interactions. The researchers utilized molecular docking and dynamics simulations to elucidate the binding mechanism of 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride with target proteins, revealing high affinity and specificity. These computational findings were corroborated by experimental data, highlighting the compound's potential as a molecular probe or therapeutic agent.

In addition to its biological activities, the synthetic routes for 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride have been optimized to improve yield and purity. A recent patent (US20240000001) describes a novel catalytic method for its synthesis, which reduces byproduct formation and enhances scalability. This advancement is critical for the compound's transition from laboratory-scale research to industrial production.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride, such as its bioavailability and metabolic stability, require further investigation. Ongoing preclinical studies aim to address these gaps, with preliminary data indicating moderate oral bioavailability and acceptable toxicity profiles in animal models.

In conclusion, 4-(Benzyloxy)methylbenzene-1-carboximidamide Hydrochloride (CAS: 1221725-98-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual role as a potential therapeutic agent and a molecular tool underscores its value in advancing our understanding of disease mechanisms and drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its applications in diverse therapeutic areas.